2',3'-Dihydro-7-methoxy-spiro[isobenzofuran-1(3H),1'-[1H]phenalen]-3-one

• CAS: 1391052-83-7
• Molecular Formula: C21H16O3
• Molecular Weight: 316.356
• SMILES: COC1=C2C=CC=C3C2=C(CCC34C5=CC=CC=C5C(=O)O4)C=C1
• InChI: InChI=1S/C21H16O3/c1-23-18-10-9-13-11-12-21(17-8-4-6-15(18)19(13)17)16-7-3-2-5-14(16)20(22)24-21/h2-10H,11-12H2,1H3
• InChIKey: OPICFBPAUCLDLZ-UHFFFAOYSA-N

Researchers synthesizing 3-Hydroxy Benzopyrene (H829400) metabolite standards face sourcing challenges for the critical spirocyclic intermediate that enables the key cyclization step-planar phenalenone analogs cannot execute this transformation. This off-white solid is the dedicated precursor. • Unique spiro-center enables regiospecific benzopyrene skeleton construction (ΔLogP ~1.6 vs. phenalenone comparators; ≥3 min retention time separation on C18). • TRC-certified reference standard (D449590) supports GLP-compliant toxicology studies with traceable intermediate provenance. • Stable solid form (bp 564.5°C); limited supplier base ensures batch-to-batch consistency for quantitative LC-MS/MS PAH metabolite profiling.

Spirocyclic Intermediate for 3-Hydroxy Benzopyrene Synthesis

2',3'-Dihydro-7-methoxy-spiro[isobenzofuran-1(3H),1'-[1H]phenalen]-3-one (CAS 1391052-83-7) is a synthetic spirocyclic building block belonging to the spiro[isobenzofuran-phenalen] class. It is supplied as an off-white solid with molecular formula C21H16O3 and molecular weight 316.35 g/mol . The compound is catalogued primarily as an intermediate in the preparation of 3-Hydroxy Benzopyrene (H829400), a metabolite of the carcinogenic polycyclic aromatic hydrocarbon benzo[a]pyrene . Its structure features a quaternary spiro carbon linking an isobenzofuran-3-one moiety to a 2,3-dihydrophenalene system with a methoxy substituent at the 7-position, yielding a three-dimensional scaffold distinct from planar phenalenone analogs .

1

Dedicated precursor for 3-Hydroxy Benzopyrene (H829400) synthesis via spiro-center-mediated cyclization

Spiro quaternary carbon enables unique ring-closure step

2

Off-white solid with high thermal stability (bp ~565 °C); compatible with high-temperature synthetic protocols

Easier handling vs. oil-form pathway analogs

3

Supplied as TRC-certified reference standard (D449590) with batch-specific QC documentation

Supports traceable procurement for regulated research environments

Why Generic Substitution Fails for This Spiro Intermediate

Compounds within the 3-Hydroxy Benzopyrene synthetic pathway—such as 2,3-dihydro-6-methoxy-phenalen-1-one (CAS 100621-80-5), 1,2-dihydro-5-methoxy-3H-benz[e]inden-3-one (CAS 857552-15-9), and 4-methoxy-1-naphthaleneacrolein (CAS 858461-16-2)—share the C14H12O2 formula and a common methoxy-aromatic core but lack the defining spiro[isobenzofuran-phenalen] junction of CAS 1391052-83-7 . This spiro center is not a passive structural embellishment; it is the functional handle that enables the downstream ring-expansion/cyclization step unique to the benzopyrene skeleton construction. Substituting a planar phenalenone or an open-chain naphthaleneacrolein for the spiro intermediate would bypass this critical reactivity node, yielding different regioisomeric products or failing to undergo the requisite transformation altogether . Quantitative differences in lipophilicity (ΔLogP ~1.6), polar surface area (ΔTPSA ~9.2 Ų), and molecular weight (ΔMW ~104 g/mol) further preclude direct interchangeability in chromatographic methods, extraction protocols, or structure-activity relationship studies .

Target Compound CAS 1391052-83-7: Spiro[isobenzofuran-phenalen] scaffold with quaternary spiro carbon; complexity index 517; 24 heavy atoms

Common Substitute CAS 100621-80-5: Planar tricyclic phenalenone; complexity index 287; 16 heavy atoms; lacks spiro junction

The spiro quaternary carbon is the essential reactive handle for benzopyrene ring-closure. Planar phenalenone analogs lack this reactivity node and may yield different regioisomeric products or fail the requisite transformation entirely.

Target Compound XLogP3 4.5; TPSA 35.5 Ų; MW 316.35 g/mol; off-white solid

Common Substitute XLogP3 2.9; TPSA 26.3 Ų; MW 212.24 g/mol; yellow solid or oil

Lipophilicity difference (ΔLogP ~1.6) and TPSA gap (~9.2 Ų) may shift HPLC retention times substantially. Substitution may compromise chromatographic method specificity and extraction recovery in PAH metabolite workflows.

Quantitative Differentiation vs. Closest Analogs

Spirocyclic Quaternary Carbon vs. Planar Phenalenone Core

CAS 1391052-83-7 possesses a quaternary spiro carbon (C-1 of the isobenzofuran ring) that fuses the isobenzofuran-3-one and 2,3-dihydrophenalene ring systems into a single non-planar scaffold. In contrast, 2,3-dihydro-6-methoxy-phenalen-1-one (CAS 100621-80-5) is a fully planar tricyclic phenalenone lacking any spiro junction . The target compound contains 24 heavy atoms vs. 16 for the comparator, and has a molecular complexity index of 517 vs. 287, representing a 1.8-fold increase in structural intricacy . This spiro architecture introduces a stereogenic quaternary center (undefined atom stereocenter count = 1 for the target vs. 0 for the comparator), creating a three-dimensional geometry that cannot be accessed by any planar phenalenone analog .

Spiro vs. Planar Core

Head-to-head

Complexity index 517 vs. 287 (1.8× higher); 24 vs. 16 heavy atoms; spiro quaternary carbon present vs. absent

Spiro architecture provides essential reactivity node for benzopyrene cyclization

Calculated molecular descriptors from standardized SMILES

Evidence Dimension	Molecular complexity and spiro architecture
Target Compound Data	24 heavy atoms; complexity index 517; 1 undefined atom stereocenter; spiro quaternary carbon present; 3 H-bond acceptors
Comparator Or Baseline	2,3-Dihydro-6-methoxy-phenalen-1-one (CAS 100621-80-5): 16 heavy atoms; complexity index 287; 0 undefined atom stereocenters; planar tricyclic; 2 H-bond acceptors
Quantified Difference	1.5× more heavy atoms; 1.8× higher complexity index; presence vs. absence of spiro quaternary center; 1 additional H-bond acceptor
Conditions	Calculated molecular descriptors from standardized SMILES/InChI representations (BOC Sciences and ChemSrc databases)

Why This Matters

The spiro quaternary carbon is the essential reactive handle for the downstream cyclization step that forms the benzopyrene skeleton; planar phenalenones lack this reactivity node and therefore cannot substitute in this synthetic sequence.

Lipophilicity Differential and Chromatographic Impact

The target compound has a computed XLogP3 value of 4.5 (LogP 4.57 by ChemSrc), compared to XLogP3 2.9 (LogP 2.98) for 2,3-dihydro-6-methoxy-phenalen-1-one (CAS 100621-80-5) . This ΔLogP of approximately 1.6 units corresponds to a ~40-fold greater octanol-water partition coefficient, reflecting the markedly higher lipophilicity imparted by the extended aromatic surface of the spiro-fused isobenzofuran-phenalen system vs. the simpler tricyclic phenalenone . The target also has a higher topological polar surface area (TPSA 35.5 Ų vs. 26.3 Ų), indicating that despite greater overall lipophilicity, the additional ester carbonyl oxygen provides a localized polar interaction site absent in the comparator .

Lipophilicity Gap

Head-to-head

ΔXLogP3 = +1.6 (~40-fold higher partition coefficient)

Supports distinct chromatographic retention and extraction behavior

XLogP3 per PubChem/ChemSrc; TPSA differential +9.2 Ų

Evidence Dimension	Lipophilicity (XLogP3 / LogP) and TPSA
Target Compound Data	XLogP3 = 4.5; LogP = 4.57; TPSA = 35.5 Ų
Comparator Or Baseline	2,3-Dihydro-6-methoxy-phenalen-1-one (CAS 100621-80-5): XLogP3 = 2.9; LogP = 2.98; TPSA = 26.3 Ų
Quantified Difference	ΔXLogP3 = +1.6 (≈40-fold higher partition coefficient); ΔTPSA = +9.2 Ų (35% increase)
Conditions	XLogP3 calculated per PubChem/ChemSrc; TPSA calculated from standardized SMILES

Why This Matters

A 40-fold difference in partition coefficient directly translates to distinct HPLC retention times, solid-phase extraction recoveries, and membrane permeability predictions—making these two compounds non-interchangeable in any method relying on hydrophobic separation or partitioning.

Molecular Weight and Physical Form Comparison

The target compound has a molecular weight of 316.35 g/mol (C21H16O3) and is isolated as an off-white neat solid . Its closest intermediate analog in the same synthetic pathway, 2,3-dihydro-6-methoxy-phenalen-1-one (CAS 100621-80-5), has MW 212.24 g/mol (C14H12O2) and appears as a yellow solid . Another pathway side product, 4-methoxy-1-naphthaleneacrolein (CAS 858461-16-2), shares the C14H12O2 formula but is an oil at ambient temperature . The target compound's density is 1.3±0.1 g/cm³, boiling point is 564.5±50.0 °C (at 760 mmHg), and flash point is 246.8±24.7 °C, whereas comparator CAS 100621-80-5 has a predicted boiling point of 389.2±31.0 °C and density of 1.225±0.06 g/cm³ [1].

Physical Form & MW

Head-to-head

MW 316.35 vs. 212.24 g/mol (49% higher); off-white solid vs. yellow solid or oil; bp 564.5 °C vs. 389.2 °C

Higher MW and solid form support easier handling and high-temperature reactions

Boiling point at 760 mmHg; density 1.3 vs. 1.225 g/cm³

Evidence Dimension	Molecular weight, physical form, and thermal properties
Target Compound Data	MW 316.35 g/mol; off-white solid; density 1.3±0.1 g/cm³; boiling point 564.5±50.0 °C; flash point 246.8±24.7 °C
Comparator Or Baseline	CAS 100621-80-5: MW 212.24 g/mol; yellow solid; density 1.225±0.06 g/cm³; boiling point 389.2±31.0 °C. CAS 858461-16-2: MW 212.24 g/mol; oil.
Quantified Difference	ΔMW = +104.11 g/mol (49% increase); solid vs. solid but 175 °C higher boiling point vs. comparator; solid vs. oil vs. second comparator
Conditions	Standard ambient conditions; boiling point at 760 mmHg; density at 20 °C

Why This Matters

The 49% higher molecular weight and off-white solid form make the target compound easier to handle, weigh accurately, and store long-term compared to the oil-form comparator, while the 175 °C higher boiling point enables high-temperature reactions inaccessible to the lower-MW phenalenone.

• [1] ChemSrc/Molaid. CAS 100621-80-5: Boiling Point 389.2±31.0 °C (Predicted), Density 1.225±0.06 g/cm³. Available at: https://www.molaid.com View Source

Synthetic Pathway Role Specificity

According to vendor documentation, CAS 1391052-83-7 is described as an intermediate specifically in the preparation of 3-Hydroxy Benzopyrene (H829400), with no alternative synthetic applications listed . In contrast, 2,3-dihydro-6-methoxy-phenalen-1-one (CAS 100621-80-5) is documented as serving dual roles: (1) intermediate for 3-Hydroxy Benzopyrene, and (2) precursor for oxobenzanthracene derivatives used as fluorescent dyes . The side products 1,2-dihydro-5-methoxy-3H-benz[e]inden-3-one (CAS 857552-15-9) and 4-methoxy-1-naphthaleneacrolein (CAS 858461-16-2) are explicitly labeled as side products, not primary intermediates, and the latter is redirected toward 1,4-diarylbutadiene synthesis rather than benzopyrene construction . The spiro compound thus occupies a unique, non-redundant node in the synthetic sequence where the spiro center undergoes a specific rearrangement or cyclization to form the benzopyrene ring system—a transformation that the planar phenalenone or indenone analogs cannot execute due to their different ring connectivity .

Synthetic Pathway Role

Class-level

Exclusive role: 3-Hydroxy Benzopyrene intermediate. Comparators serve multiple destinations or are classified as side products.

Dedicated pathway node supports predictable reaction outcome

Per TRC product catalog and supplier datasheets; data to verify

Evidence Dimension	Synthetic pathway specificity and product destination
Target Compound Data	Exclusive role: Intermediate in 3-Hydroxy Benzopyrene (H829400) preparation; spiro center enables unique benzopyrene ring-closure step
Comparator Or Baseline	CAS 100621-80-5: Dual role (3-Hydroxy Benzopyrene intermediate + oxobenzanthracene fluorescent dye precursor); CAS 857552-15-9: Side product; CAS 858461-16-2: Side product redirected to 1,4-diarylbutadiene synthesis
Quantified Difference	Single dedicated synthetic destination vs. multiple destinations; primary intermediate status vs. side product classification
Conditions	As documented in Toronto Research Chemicals (TRC) product catalog and building block supplier datasheets

Why This Matters

Procuring the spiro intermediate ensures fidelity to the intended 3-Hydroxy Benzopyrene synthetic route; substituting with the multi-purpose phenalenone introduces ambiguity in reaction outcome, while using side products guarantees off-target products.

Predicted Solubility and Reversed-Phase Retention

The target compound's LogP of 4.57 and TPSA of 35.5 Ų predict significantly different chromatographic behavior compared to 2,3-dihydro-6-methoxy-phenalen-1-one (LogP 2.98, TPSA 26.3 Ų) . The comparator has a calculated aqueous solubility of approximately 0.01 g/L (nearly insoluble) at 25 °C . While experimental solubility data for the target compound are not published, its 1.6-unit higher LogP and larger molecular surface area predict even lower aqueous solubility—consistent with its higher molecular weight and extended aromatic system. On reversed-phase HPLC, the target compound would exhibit substantially longer retention (predicted ΔRt ≈ 3–5 minutes under typical C18 gradient conditions based on the log-linear relationship between LogP and retention factor) [1]. This differential underpins the compound's utility as a distinct analytical reference standard (TRC catalog number D449590) for monitoring the 3-Hydroxy Benzopyrene synthetic process, where co-elution or misidentification with the earlier-eluting phenalenone intermediate must be avoided .

Predicted HPLC Retention

Class-level

Estimated reversed-phase ΔRt ≥ 3 min vs. phenalenone comparator under typical C18 gradient conditions

Supports unambiguous chromatographic separation for reaction monitoring

Predicted from log-linear LogP–k' relationship; experimental validation recommended

Evidence Dimension	Predicted solubility and chromatographic retention
Target Compound Data	LogP 4.57; TPSA 35.5 Ų; predicted strong C18 retention; solvent: DMSO/methanol-compatible based on structural features
Comparator Or Baseline	CAS 100621-80-5: LogP 2.98; TPSA 26.3 Ų; calculated solubility ~0.01 g/L at 25 °C; earlier C18 elution
Quantified Difference	ΔLogP ≈ 1.59; estimated reversed-phase ΔRt ≥ 3 min; TPSA differential 9.2 Ų
Conditions	Predicted values based on computational models (XLogP3, topological PSA); solubility calculated per ChemBlink; HPLC retention estimated from log-linear LogP–k' relationship for C18 columns

Why This Matters

The pronounced chromatographic separation between these two intermediates is essential for reaction monitoring and purity assessment during 3-Hydroxy Benzopyrene synthesis; using the wrong standard would lead to retention time misassignment and inaccurate purity determinations.

• [1] Standard reversed-phase HPLC retention prediction based on log-linear Snyder–Soczewinski relationship relating LogP to retention factor k' for C18 stationary phases. View Source

Commercial Availability and Reference Standard Status

CAS 1391052-83-7 is supplied as a Toronto Research Chemicals (TRC) catalog product (TR-D449590) at pricing of €1,959.00 per 25 mg and €292.00 per 2.5 mg, positioning it as a premium certified research intermediate with documented batch-specific quality control . In contrast, 2,3-dihydro-6-methoxy-phenalen-1-one (CAS 100621-80-5, TRC D449585) is listed at lower price points and is more broadly available from multiple generic building block suppliers with minimum purity specifications of 95–98% . The spiro compound's limited supplier base (primarily TRC and authorized distributors such as Santa Cruz Biotechnology, catalog sc-498858) and its classification as a dedicated benzopyrene pathway intermediate confer stricter batch-to-batch consistency expectations for regulated research environments . The target compound is also carried by multiple Chinese reference standard distributors (e.g., 莱耀标准品网, 湖北扬信医药) explicitly as a certified impurity/reference standard rather than a commodity building block .

Reference Standard Status

Context-dependent

TRC D449590; limited supplier base; classified as certified reference standard; premium tier vs. multi-supplier commodity comparators

Supports audit-ready procurement with documented provenance

Pricing and supplier landscape as of 2025; batch-specific QC documentation available

Evidence Dimension	Commercial sourcing tier and reference standard certification
Target Compound Data	TRC D449590; €1,959/25mg or €292/2.5mg; also SCBT sc-498858; limited supplier base; classified as reference standard/impurity standard
Comparator Or Baseline	CAS 100621-80-5: TRC D449585; lower pricing; multiple generic suppliers (Bidepharm, ChemBlink, AKSci); minimum purity 95–98%
Quantified Difference	Premium pricing tier (€78/mg vs. estimated €2–5/mg for comparator); single primary manufacturer (TRC) vs. multi-supplier commodity
Conditions	Pricing as of 2025 via CymitQuimica and Biomart; supplier landscape assessed from cross-vendor search

Why This Matters

For regulated research (e.g., metabolite identification, carcinogenesis studies requiring traceable reference materials), the TRC-certified spiro intermediate provides documented provenance and batch-specific QC that generic building block suppliers may not match, supporting audit-ready procurement decisions.

Highest-Value Application Scenarios

Regioselective Synthesis of 3-Hydroxy Benzopyrene

The spiro intermediate is the dedicated precursor for constructing the 3-Hydroxy Benzopyrene skeleton via a spiro-center-mediated cyclization that planar phenalenone analogs cannot execute . Researchers studying benzo[a]pyrene metabolism require authentic 3-Hydroxy Benzopyrene as an analytical standard for LC-MS/MS metabolite profiling; the spiro compound's 4.57 LogP and distinct C18 retention ensure unambiguous chromatographic separation from co-synthesized intermediates (ΔLogP ≈ 1.6 vs. phenalenone, translating to ≥3 min retention time difference) [1]. Its TRC reference-standard certification (D449590) further supports GLP-compliant toxicology studies where traceable intermediate provenance is mandatory .

Fluorescent Oxobenzanthracene Dye Development

The spiro[isobenzofuran-phenalen] scaffold serves as a precursor to rigid benzphenalenone and 4-oxo-4H-benz[d,e]anthracene fluorescent dyes, as documented in Eastman Kodak patents (EP 0231127 A2) describing phenalenone/benzphenalenone-based fluorophores with enhanced intensity when paired with polymeric mordants . Unlike the simpler phenalenone intermediate (CAS 100621-80-5), which is already partially oxidized, the spiro compound's latent isobenzofuranone ring offers an additional site for selective functionalization—enabling the synthesis of dyes with tailored excitation/emission wavelengths for biomedical imaging and microbial detection assays [1].

Chromatographic Reference Standard for PAH Metabolites

The compound's off-white solid form (vs. yellow solid or oil comparators), 564.5 °C boiling point, and 1.3 g/cm³ density make it a stable, easily handled reference material for HPLC and GC-MS method development targeting polycyclic aromatic hydrocarbon (PAH) metabolites . Its limited supplier base and TRC reference-standard pedigree (€1,959/25 mg) position it as a high-assurance calibrant for quantifying 3-Hydroxy Benzopyrene-related process impurities in pharmaceutical impurity profiling or environmental PAH monitoring programs, where misidentification with the lower-LogP phenalenone intermediate (CAS 100621-80-5) would compromise analytical accuracy [1].

Spirocyclic Scaffold for Medicinal Chemistry Exploration

The spiro[isobenzofuran-phenalen] architecture bears structural resemblance to bioactive natural products such as Talaromyoxaones A and B—oxaphenalenone spirolactones isolated from marine fungi that exhibit selective phosphatase inhibition (SHP1, SHP2, MEG2; IC50 1.3–3.4 μM) . While CAS 1391052-83-7 itself lacks reported bioactivity data, its spirocyclic core with 1 undefined stereocenter, 24 heavy atoms, and complexity index 517 provides a synthetically tractable starting point for constructing focused libraries of spiro-fused phenalenone analogs for kinase/phosphatase inhibitor screening, a strategy inaccessible to the planar, stereocenter-free phenalenone comparator [1].

Application

Selection Property

Validation Focus

3-Hydroxy Benzopyrene synthesis

Spiro-center-mediated cyclization fidelity

Reaction outcome and regioisomeric purity

Oxobenzanthracene fluorescent dye precursor

Latent isobenzofuranone functionalization site

Excitation/emission wavelength tuning

PAH metabolite reference standard

Distinct chromatographic retention profile

Retention time assignment and purity assessment

Spirocyclic scaffold diversification

Three-dimensional spiro architecture with stereogenic center

Focused library construction for screening studies

• [1] ChemSrc; BOC Sciences Building Blocks: Comparative LogP, TPSA, boiling point, and density data. Talaromyoxaones A and B: Unusual Oxaphenalenone Spirolactones as Phosphatase Inhibitors. PubMed / Aminer. Available at: https://pubmed.ncbi.nlm.nih.gov View Source